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Compound of Interest

Compound Name: 3-(4-Bromophenyl)propanal

CAS No.: 80793-25-5

Cat. No.: B1339107

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 3-(4-
Bromophenyl)propanal, a key intermediate in various chemical syntheses. The following

sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data, offering insights for researchers, scientists, and professionals in drug development.

This guide emphasizes the interpretation of spectral data and outlines the methodologies for

their acquisition, ensuring scientific integrity and practical applicability.

Introduction
3-(4-Bromophenyl)propanal, with the chemical formula C₉H₉BrO, is an aromatic aldehyde of

significant interest in organic synthesis. Its structure, featuring a brominated phenyl ring and a

propanal chain, makes it a versatile building block for the synthesis of more complex

molecules, including pharmaceutical agents. Accurate spectroscopic characterization is

paramount to confirm its identity, purity, and structure, which are critical for its application in

research and development. This guide provides a detailed analysis of its ¹H NMR, ¹³C NMR, IR,

and MS data.
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Molecular Structure and Key Spectroscopic
Features
The molecular structure of 3-(4-Bromophenyl)propanal is foundational to understanding its

spectroscopic signature. The key features include a para-substituted benzene ring, a propyl

chain, and a terminal aldehyde functional group.

Caption: Molecular Structure of 3-(4-Bromophenyl)propanal.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 3-(4-Bromophenyl)propanal provides detailed information about the

different types of protons and their connectivity.

Table 1: ¹H NMR Data for 3-(4-Bromophenyl)propanal

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

9.81 Singlet 1H
Aldehydic proton (-

CHO)

7.41 Doublet 2H
Aromatic protons

(ortho to Br)

7.07 Doublet 2H
Aromatic protons

(meta to Br)

2.91 Triplet 2H
Methylene protons (-

CH₂-Ar)

2.79-2.74 Multiplet 2H
Methylene protons (-

CH₂-CHO)
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Data sourced from ChemicalBook.[1]

Interpretation:

The downfield singlet at 9.81 ppm is characteristic of an aldehydic proton, a consequence of

the deshielding effect of the adjacent carbonyl group.

The two doublets at 7.41 and 7.07 ppm are indicative of a para-substituted benzene ring.

The protons ortho to the electron-withdrawing bromine atom are more deshielded and

appear further downfield.

The triplet at 2.91 ppm corresponds to the methylene group attached to the aromatic ring. It

is split into a triplet by the adjacent methylene group.

The multiplet between 2.79-2.74 ppm is assigned to the methylene group adjacent to the

aldehyde group. Its more complex splitting pattern arises from coupling to both the adjacent

methylene group and the aldehydic proton.

Caption: Key ¹H NMR correlations in 3-(4-Bromophenyl)propanal.

¹³C NMR Spectroscopy
While an experimental ¹³C NMR spectrum for 3-(4-Bromophenyl)propanal is not readily

available in the searched literature, a predicted spectrum can be inferred based on the known

chemical shifts of similar structures and general principles of ¹³C NMR.

Table 2: Predicted ¹³C NMR Data for 3-(4-Bromophenyl)propanal
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Predicted Chemical Shift (δ, ppm) Carbon Atom

~202 Aldehyde Carbonyl (C=O)

~140 Aromatic Carbon (C-Br)

~132 Aromatic Carbons (CH, ortho to Br)

~130 Aromatic Carbons (CH, meta to Br)

~120 Aromatic Carbon (C-CH₂)

~45 Methylene Carbon (-CH₂-CHO)

~30 Methylene Carbon (-CH₂-Ar)

Rationale for Prediction:

The aldehydic carbonyl carbon is expected to be the most downfield signal, typically

appearing around 200 ppm.[2]

The aromatic carbons will have distinct chemical shifts due to the electronic effects of the

bromine and the propyl-aldehyde substituents. The carbon attached to the bromine will be

significantly shifted, as will the carbon attached to the side chain.

The aliphatic methylene carbons will appear in the upfield region, with the carbon alpha to

the carbonyl group being more deshielded than the one attached to the aromatic ring.

Infrared (IR) Spectroscopy
An experimental IR spectrum for 3-(4-Bromophenyl)propanal is not available in the public

domain. However, the characteristic absorption bands can be predicted based on its functional

groups.

Table 3: Predicted IR Absorption Bands for 3-(4-Bromophenyl)propanal
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Wavenumber (cm⁻¹) Intensity
Functional Group
Vibration

~2920-2820 Medium C-H stretch (alkane)

~2720 Medium C-H stretch (aldehyde)

~1725 Strong C=O stretch (aldehyde)

~1590, ~1480 Medium-Strong C=C stretch (aromatic ring)

~1070 Strong C-Br stretch

~820 Strong
C-H bend (para-substituted

aromatic)

Interpretation of Predicted Spectrum:

The most characteristic peak for an aldehyde is the strong C=O stretching vibration,

expected around 1725 cm⁻¹.

Another key indicator for an aldehyde is the C-H stretch of the aldehyde proton, which

typically appears as a medium intensity band around 2720 cm⁻¹.[3]

The presence of the aromatic ring will be confirmed by C=C stretching vibrations in the 1600-

1450 cm⁻¹ region and a strong C-H out-of-plane bending vibration around 820 cm⁻¹,

characteristic of para-substitution.

The C-Br stretching frequency is expected to appear in the fingerprint region, around 1070

cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Table 4: Mass Spectrometry Data for 3-(4-Bromophenyl)propanal
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m/z Interpretation

214/212
Molecular ion peak [M]⁺ (presence of Br

isotopes)

185/183 [M-CHO]⁺

134 [C₉H₉]⁺ (loss of Br)

104 [C₇H₇]⁺ (tropylium ion)

Data interpreted from ChemicalBook.[1]

Interpretation:

The mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion peak

due to the presence of the two bromine isotopes, ⁷⁹Br and ⁸¹Br, in approximately a 1:1 ratio.

This results in two peaks of similar intensity at m/z 212 and 214.

A common fragmentation pathway for aldehydes is the loss of the formyl radical (CHO),

leading to a fragment ion at m/z 183 and 185.

Loss of the bromine radical would result in a fragment at m/z 134.

The peak at m/z 104 likely corresponds to the stable tropylium ion, a common fragment in

compounds containing a benzyl group.

Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Experimental Protocols
The following are generalized protocols for the acquisition of the spectroscopic data discussed.

NMR Spectroscopy
¹H and ¹³C NMR Sample Preparation and Acquisition:

Sample Preparation: Dissolve approximately 5-10 mg of 3-(4-Bromophenyl)propanal in
about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.
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Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Tune and shim the instrument to optimize magnetic field homogeneity.

Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans

to achieve a good signal-to-noise ratio.

Process the data by applying Fourier transformation, phase correction, and baseline

correction.

Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26

ppm).

Integrate the signals to determine the relative number of protons.

¹³C NMR Acquisition:

Switch the probe to the ¹³C nucleus frequency.

Acquire a proton-decoupled ¹³C NMR spectrum. A longer acquisition time and a greater

number of scans are typically required compared to ¹H NMR due to the lower natural

abundance of ¹³C.

Process the data similarly to the ¹H spectrum and calibrate the chemical shift using the

solvent peak (e.g., CDCl₃ at 77.16 ppm).

FT-IR Spectroscopy
Attenuated Total Reflectance (ATR) FT-IR:

Instrument Preparation: Record a background spectrum of the clean ATR crystal to subtract

atmospheric and instrumental interferences.

Sample Application: Place a small drop of neat liquid 3-(4-Bromophenyl)propanal directly

onto the ATR crystal.
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Spectrum Acquisition: Acquire the IR spectrum over the desired range (typically 4000-400

cm⁻¹) with a sufficient number of scans for a good signal-to-noise ratio.

Data Processing: The software will automatically perform the background subtraction.

Mass Spectrometry
Electron Ionization Mass Spectrometry (EI-MS):

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

often via a direct insertion probe or a gas chromatograph (GC-MS).

Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV) to induce

ionization and fragmentation.

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole or time-of-flight).

Detection: Detect the ions and generate a mass spectrum, which is a plot of relative ion

abundance versus m/z.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive characterization of 3-
(4-Bromophenyl)propanal. The ¹H NMR and mass spectrometry data are well-established,

while the ¹³C NMR and IR spectra are predicted based on sound chemical principles. This

information is invaluable for the unambiguous identification and quality control of this important

synthetic intermediate. The provided experimental protocols offer a practical framework for

researchers to obtain their own high-quality spectroscopic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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